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Introduction

Red 33 (D&C Red No. 33, Cl 17200) is a synthetic azo dye widely used in cosmetics,
pharmaceuticals, and personal care products.[1][2][3] Understanding its potential for dermal
absorption is crucial for assessing the safety and risk associated with its use in topical
preparations. This document provides detailed application notes and experimental protocols for
conducting dermatological absorption studies of Red 33, based on established scientific
guidelines and literature.

Physicochemical Properties of Red 33

A thorough understanding of the physicochemical properties of a substance is fundamental to
interpreting its dermal absorption profile. Key properties of Red 33 are summarized in the table
below.
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Property Value Reference

Disodium 5-amino-4-hydroxy-

Chemical Name 3-(phenylazo)naphthalene-2,7-  [4]
disulfonate

CAS Number 3567-66-6 [2][4]

Molecular Formula C16H11N3Na207S2 [41[5]

Molecular Weight 467.38 g/mol [2][41[6]

Log P (n-octanol/water) ~0.5 (estimated) [7]

Soluble in water; slightly

soluble in ethanol; sparingly

Solubility _ [5][6][8]
soluble in DMSO and PBS (pH
7.2)
Appearance Dark reddish-brown powder [4]
Maximum Absorbance 530 nm [5]

Quantitative Data on Dermal Absorption

The following tables summarize quantitative data from in vitro percutaneous absorption studies
of Red 33 conducted on porcine skin, as reported by the Scientific Committee on Consumer
Products (SCCP). These studies were performed in accordance with OECD Guideline 428.[7]

[4]

Table 1: Dermal Absorption of Pure Red 33
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Parameter

Value

Test Substance

Pure Red 33

Skin Type

Porcine ear skin (600-800 um thickness)

Flux across Skin Barrier

6.6 pg/cm?

Total Penetration (including skin extracts)

9.3 £ 3.25 ug/cmz

Mean Recovery

107.8%

Table 2: Dermal Absorption of Red 33 in a Hair Dye Formulation

Parameter

Value

Test Substance

Red 33 in a representative hair dye formulation

Skin Type

Porcine ear skin (300-500 um thickness)

Flux across Skin Barrier

5.9 pg/cm?

Total Penetration (including skin extracts)

8.5 + 3.59 pg/cm?

Mean Recovery

99.3%

Experimental Protocols

The following protocols are based on the OECD Guideline 428 for in vitro skin absorption

studies and are adapted for the analysis of Red 33.[9][10]

Protocol 1: In Vitro Percutaneous Absorption using

Franz Diffusion Cells

1. Objective: To assess the percutaneous absorption of Red 33 through excised skin.

2. Materials:

Franz diffusion cells (static or flow-through)[9]
Excised human or porcine skin[9][11]
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Receptor fluid (e.g., phosphate-buffered saline with a suitable solubilizing agent if necessary)
[°]

Test substance: Red 33 in a relevant formulation (e.g., cosmetic product)

Positive control (e.g., benzoic acid)

Analytical equipment: High-Performance Liquid Chromatography (HPLC) system with a UV-
Vis detector

. Skin Preparation:

Obtain full-thickness skin and prepare split-thickness skin sections (200-400 um) using a
dermatome.

Visually inspect the skin for any damage.

Cut skin discs to fit the Franz diffusion cells.

Store the prepared skin at -20°C until use.

. Experimental Procedure:

Mount the skin discs in the Franz diffusion cells with the stratum corneum facing the donor
chamber.[9]

Equilibrate the system to maintain a skin surface temperature of 32°C.[12]

Apply a finite dose of the test substance (e.g., 10 mg/cm?) to the skin surface in the donor
chamber.[10]

Collect samples from the receptor fluid at predetermined time points (e.g., 0.5, 1, 2, 4, 6, 8,
and 24 hours).[7]

At the end of the experiment (e.g., 24 hours), dismount the skin.

Separate the stratum corneum from the epidermis and dermis using tape stripping.

Extract Red 33 from the different skin layers (stratum corneum, epidermis, dermis) and the
receptor fluid for analysis.

. Sample Analysis:

Quantify the concentration of Red 33 in all samples using a validated HPLC method (see
Protocol 2).

. Data Analysis:

Calculate the cumulative amount of Red 33 permeated per unit area (ug/cm?) at each time
point.
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o Determine the steady-state flux (Jss) from the linear portion of the cumulative permeation
curve.

e Calculate the permeability coefficient (Kp).

» Perform a mass balance to ensure a recovery of 85-115%.[13]

Protocol 2: HPLC Analysis of Red 33 in Skin Matrices

1. Objective: To quantify the concentration of Red 33 in receptor fluid and skin extracts.
2. Instrumentation and Conditions:

o HPLC System: A system with a pump, autosampler, column oven, and UV-Vis or photodiode
array (PDA) detector.

e Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 um).

» Mobile Phase A: Ammonium acetate buffer (e.g., 0.1 M, pH 6.5).

» Mobile Phase B: Acetonitrile or Methanol.

o Gradient Elution: A suitable gradient to separate Red 33 from potential matrix components
(e.g., starting with a low percentage of B and increasing over time).

e Flow Rate: 1.0 mL/min.

e Column Temperature: 30°C.

» Detection Wavelength: 530 nm (or monitoring at multiple wavelengths with a PDA detector).
[5]

* Injection Volume: 20 pL.
3. Standard Preparation:

o Prepare a stock solution of Red 33 in a suitable solvent (e.g., water or a mixture of water and
methanol).

o Prepare a series of calibration standards by diluting the stock solution with the receptor fluid
or the extraction solvent to cover the expected concentration range.

4. Sample Preparation:

» Receptor Fluid: Samples may be injected directly or after dilution if necessary.

o Skin Extracts:

¢ Mince the skin samples (epidermis and dermis).

o Extract Red 33 with a suitable solvent (e.g., methanol or acetonitrile) using sonication or
homogenization.

¢ Centrifuge the samples and filter the supernatant before injection.
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5. Validation:

« Validate the analytical method for linearity, accuracy, precision, limit of detection (LOD), and
limit of quantification (LOQ) according to relevant guidelines.
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Caption: Workflow for in vitro dermatological absorption study of Red 33.
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Caption: Passive diffusion pathway of Red 33 through skin layers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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